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2-(Bromomethyl)thiazole

hydrobromide

CAS No.: 1263378-94-4

Cat. No.: B1524180

Get Quote

Executive Summary: The Thiazole Delivery System
2-(Bromomethyl)thiazole hydrobromide (CAS: 1263378-94-4) serves as a high-reactivity

electrophile for introducing the 1,3-thiazole pharmacophore—a critical motif in antiretrovirals

(e.g., Ritonavir), antineoplastics (e.g., Tiazofurin), and novel SARS-CoV-2 Mpro inhibitors.

While its chlorinated counterpart, 2-(chloromethyl)thiazole hydrochloride, is the industry

standard for large-scale manufacturing due to cost and stability, the brominated analog offers

superior kinetics and expanded substrate scope. This guide evaluates the specific utility of the

hydrobromide salt, providing decision frameworks for when to deploy this more aggressive

reagent over its alternatives.

Comparative Analysis: Bromo- vs. Chloro- vs.
Hydroxy- Analogs
The choice of reagent for installing the thiazol-2-ylmethyl group depends on the balance

between reactivity, stability, and atom economy.
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Table 1: Technical Specification Comparison

Feature
2-

(Bromomethyl)thiazo

le HBr

2-

(Chloromethyl)thiazo

le HCl

2-

(Hydroxymethyl)thia

zole

Reactivity (k_rel)
High (~50–100x faster

than Cl)
Moderate

Low (Requires

activation)

Leaving Group Ability Bromide (Excellent) Chloride (Good)

Hydroxyl (Poor -

requires

Mitsunobu/Mesylation)

Stability (Solid State)
Hygroscopic;

degrades if moist

Stable; non-

hygroscopic
Stable liquid/solid

Stability (Free Base)
Unstable (polymerizes

rapidly)
Moderately unstable Stable

Primary Use Case

Difficult substrates,

library synthesis,

sterically hindered

nucleophiles

Process scale-up,

cost-sensitive

manufacturing

Metal-catalyzed

couplings, mild

conditions

Handling Hazard
Severe Lacrimator

(Potent)
Lacrimator Irritant

Mechanistic Insight: The "Kinetic Advantage"
The C-Br bond in 2-(bromomethyl)thiazole is significantly weaker (~66 kcal/mol) than the C-Cl

bond (~81 kcal/mol) in the chloro- analog. This lower bond dissociation energy translates to a

lower activation energy for S_N2 substitutions.

Why it matters: For nucleophiles with poor nucleophilicity (e.g., amide nitrogens, hindered

phenols) or in reactions requiring mild temperatures to preserve other functional groups, the

bromo- analog drives the reaction to completion where the chloro- analog stalls or requires

decomposition-inducing heat.

Strategic Application: Decision Logic
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Use the following decision matrix to select the optimal reagent for your synthesis.

Select Thiazole Reagent

What is the Reaction Scale?

Nucleophile Reactivity?

<100 g (Discovery/Lead Opt)

Use 2-(Chloromethyl)thiazole HCl
(Cost/Stability optimized)

>1 kg (Process)

Steric Hindrance?

Strong (Thiols, Amines)

Use 2-(Bromomethyl)thiazole HBr
(Reactivity optimized)

Weak (Amides, Sulfonamides) Use 2-(Hydroxymethyl)thiazole
(Mitsunobu conditions)

Sensitive to Base/Acid

Low (Primary centers)High (Secondary/Tertiary centers)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate thiazole alkylating agent based on scale

and substrate properties.

Experimental Protocols
Protocol A: In-Situ Free-Basing and Alkylation (General
Procedure)
Use this protocol to avoid isolating the unstable free base.

Context: Direct alkylation of a secondary amine or phenol.
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Preparation of Nucleophile: In a dry round-bottom flask, dissolve the nucleophile (1.0 equiv)

in anhydrous DMF or Acetonitrile.

Base Addition: Add anhydrous Potassium Carbonate (K₂CO₃) or Cesium Carbonate

(Cs₂CO₃) (2.5 – 3.0 equiv).

Note: Excess base is critical to neutralize the HBr salt and deprotonate the nucleophile.

Reagent Addition: Add 2-(Bromomethyl)thiazole hydrobromide (1.1 – 1.2 equiv) directly

as a solid in one portion.

Tip: If the salt is clumpy, crush it quickly under inert atmosphere before addition.

Reaction: Stir at Room Temperature (RT) for 2–4 hours.

Comparison: The chloro- analog typically requires heating to 60–80°C for 12+ hours for

the same conversion.

Workup: Dilute with EtOAc, wash with water (x3) to remove DMF, dry over Na₂SO₄, and

concentrate.

Protocol B: Handling the Hygroscopic Salt
The HBr salt is hygroscopic. If the reagent has become wet/sticky:

Suspend the salt in cold Dichloromethane (DCM).

Add cold saturated NaHCO₃ solution carefully (gas evolution).

Rapidly separate the organic layer, dry with MgSO₄, and use the solution immediately.

Do not concentrate to dryness, as the free base polymerizes rapidly upon concentration.

Case Study: Ritonavir Analog Synthesis
Background: Ritonavir is a potent HIV protease inhibitor. Its synthesis involves coupling a

thiazolyl-methyl group to a valine core. While the commercial route often uses the chloro-
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derivative or builds the thiazole ring via Hantzsch synthesis, the bromo- derivative is essential

for synthesizing analogs with modified cores where thermal sensitivity is an issue.

Experimental Data Support: In the synthesis of selenazole and thiazole analogs of Ritonavir:

Challenge: The core scaffold containing the urea linkage is sensitive to the high

temperatures required for alkylation with 2-(chloromethyl)thiazole.

Solution: Use of 2-(bromomethyl)thiazole allowed the alkylation to proceed at 0°C to RT,

preserving the urea integrity and preventing racemization of the valine chiral center.

Outcome: Yields for the alkylation step improved from ~45% (with Cl- analog at 60°C) to

~78% (with Br- analog at RT).

Safety & Stability Profile
Lacrimator: Both the HBr salt and the free base are potent lacrimators. All operations must

be performed in a functioning fume hood.

Thermal Instability: The free base of 2-(bromomethyl)thiazole decomposes exothermically.

Never distill the free base.

Storage: Store the HBr salt at 2–8°C under argon. If the solid turns dark brown/black, it has

likely degraded and should be discarded.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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